Cas no 211-02-9 (Benzo[1,2-b:3,4-b']dithiophene)
211-02-9 structure
Product Name:Benzo[1,2-b:3,4-b']dithiophene
CAS No:211-02-9
MF:C10H6S2
MW:190.284639835358
CID:2655853
Update Time:2023-08-06
Benzo[1,2-b:3,4-b']dithiophene Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-b:3,4-b']dithiophene
- thienobenzothiophene
- GBSZYMVOJYAZPH-UHFFFAOYSA-N
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- Inchi: 1S/C10H6S2/c1-2-9-8(4-6-11-9)10-7(1)3-5-12-10/h1-6H
- InChI Key: GBSZYMVOJYAZPH-UHFFFAOYSA-N
- SMILES: S1C=CC2=CC=C3C(C=CS3)=C12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Topological Polar Surface Area: 56.5
Benzo[1,2-b:3,4-b']dithiophene Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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